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Compound of Interest

Compound Name: 3-(Fluoromethyl)aniline

Cat. No.: B1340445 Get Quote

An In-depth Technical Guide to the Safe Handling of 3-(Trifluoromethyl)aniline

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals

and should not be considered a substitute for a formal risk assessment or a comprehensive

Safety Data Sheet (SDS). Always consult the specific SDS provided by the manufacturer for

the material you are using and adhere to your institution's environmental health and safety

(EHS) guidelines.

Introduction
3-(Trifluoromethyl)aniline, also known as α,α,α-Trifluoro-m-toluidine or 3-Aminobenzotrifluoride,

is a key chemical intermediate in the synthesis of pharmaceuticals, agrochemicals, and dyes.

[1] Its utility in drug development and organic synthesis necessitates a thorough understanding

of its potential hazards and the implementation of rigorous safety protocols to minimize risk to

laboratory personnel. This guide provides a detailed overview of the known hazards,

quantitative safety data, and essential precautions for handling this compound.

Hazard Identification and Classification
3-(Trifluoromethyl)aniline is classified as a hazardous substance. It is a colorless to yellow or

amber liquid with a characteristic fish-like odor.[1][2] Exposure can occur via inhalation, skin

contact, eye contact, and ingestion, with toxicity observed through multiple routes.[3] The
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primary health risks include acute toxicity, severe irritation to the skin and eyes, and potential

damage to the respiratory system.[2][4]

GHS Hazard Classification
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized framework for communicating hazard information.

GHS Classification Hazard Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin.

Acute Toxicity, Inhalation Category 3 H332: Harmful if inhaled.[5]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.[6]

Serious Eye Damage/Irritation Category 1 / 2

H318: Causes serious eye

damage. / H319: Causes

serious eye irritation.[6]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation.[2][6]

Hazardous to the Aquatic

Environment, Chronic
Category 2

H411: Toxic to aquatic life with

long lasting effects.

Note: Classifications can vary slightly between suppliers. Always refer to the specific SDS for

the material in use.

Hazard Pictograms
The following GHS pictograms are commonly associated with 3-(Trifluoromethyl)aniline:

Health Hazard: (Indicates respiratory sensitizer, mutagen, carcinogen, reproductive toxicity,

target organ toxicity)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAA1825006&productDescription=4-FLRO-3-%28TRIFLROMETHL%29ANIL+5G&vendorId=VN00024248&countryCode=US&language=en
http://angenechemical.com/sds/123950-45-8.pdf
https://store.apolloscientific.co.uk/storage/msds/PC47684_msds.pdf
https://www.sigmaaldrich.com/US/en/product/aldrich/193135
https://www.sigmaaldrich.com/US/en/product/aldrich/193135
https://www.fishersci.com/store/msds?partNumber=AAA1825006&productDescription=4-FLRO-3-%28TRIFLROMETHL%29ANIL+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/product/aldrich/193135
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1340445?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exclamation Mark: (Indicates irritant, skin sensitizer, acute toxicity (harmful), narcotic effects,

respiratory tract irritant)[6]

Corrosion: (Indicates skin corrosion/burns, eye damage)

Skull and Crossbones: (Indicates acute toxicity (fatal or toxic))

Environment: (Indicates hazardous to the aquatic environment)

Physicochemical and Toxicological Data
Quantitative data is crucial for conducting accurate risk assessments and designing

appropriate experimental and safety protocols.

Table 3.1: Physicochemical Properties
Property Value Source(s)

CAS Number 98-16-8

Molecular Formula C₇H₆F₃N [7]

Molecular Weight 161.12 g/mol

Appearance
Colorless to pale

yellow/orange liquid
[1][7]

Odor Fish-like, aromatic [1][3]

Boiling Point 187 °C (lit.)

Melting Point 5-6 °C (lit.)

Flash Point 87 °C / 188.6 °F (closed cup)

Density 1.28 - 1.29 g/mL at 25 °C

Solubility
Insoluble in water; soluble in

organic solvents.
[1][3]

Table 3.2: Toxicological Data
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Metric Value Species Source(s)

LD50 Oral

Data not consistently

available in summary

sheets

N/A

LD50 Dermal

Data not consistently

available in summary

sheets

N/A

LC50 Inhalation

Data not consistently

available in summary

sheets

N/A

Note: Specific toxicity values (LD50/LC50) are not always published in general safety data

sheets. It is critical to assume the substance is toxic and handle it accordingly. The toxicological

properties have not been fully investigated.[2]

Experimental and Handling Protocols
Adherence to strict protocols is mandatory to ensure personnel safety and prevent

environmental contamination.

Engineering Controls
Chemical Fume Hood: All handling of 3-(Trifluoromethyl)aniline, including weighing,

transferring, and use in reactions, must be conducted within a certified chemical fume hood

to prevent inhalation of vapors.[8][9]

Ventilation: Ensure the laboratory is well-ventilated.[5][10]

Safety Stations: An operational eyewash station and safety shower must be in close

proximity to the workstation.[2]

Personal Protective Equipment (PPE)
A comprehensive PPE plan is the final barrier of protection.
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PPE Category Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., nitrile, neoprene).[8]

Prevents skin contact and

absorption. Aromatic amines

can be absorbed through the

skin.[8]

Eye/Face Protection
Chemical splash goggles

and/or a full-face shield.[4][8]

Protects eyes from splashes,

which can cause serious

damage.

Skin and Body Protection
Flame-resistant lab coat worn

over full-length clothing.[8]

Protects skin from accidental

spills and contamination.[8]

Respiratory Protection

Not typically required if work is

performed within a functioning

fume hood. If engineering

controls are insufficient, an

N95 dust mask or a full-face

respirator may be necessary.

[8]

Prevents inhalation of vapors,

a primary and toxic route of

exposure.[11]

Storage and Incompatibility
Storage Conditions: Store in a dry, cool, and well-ventilated place away from light and heat.

[2][10] Keep containers tightly closed and consider storing under an inert atmosphere.[10]

Store in a locked cabinet or area accessible only to authorized personnel.[9]

Incompatible Materials: Avoid contact with strong oxidizing agents, acids, acid chlorides, acid

anhydrides, and chloroformates.[10][12] Aromatic amines can react vigorously or ignite

spontaneously with substances like red fuming nitric acid.[12]

Spill and Waste Disposal Protocol
Spill Response:

Evacuate the immediate area and eliminate all ignition sources.[11]

Wear appropriate PPE before attempting cleanup.[5]
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Absorb liquid spills with an inert, non-combustible material (e.g., sand, vermiculite).[11]

Collect the absorbed material into a suitable, sealed, and properly labeled container for

hazardous waste.[5]

Do not allow the material to enter drains or waterways.[5][11]

Waste Disposal:

Dispose of 3-(Trifluoromethyl)aniline and any contaminated labware as hazardous waste.

[2][8]

All waste must be placed in designated, sealed, and labeled containers.[8]

Follow all local, state, and federal regulations for hazardous waste disposal.

Emergency Procedures
Immediate and appropriate action is critical in the event of an exposure.
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Exposure Route First Aid Protocol

Inhalation

Move the victim to fresh air immediately. If

breathing is difficult or has stopped, provide

artificial respiration. Seek immediate medical

attention.[4][11]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek medical

attention, especially if irritation persists.[2][4]

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding eyelids

open. Remove contact lenses if present and

easy to do. Seek immediate medical attention.

[2][5]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person. Call a poison control

center or seek immediate medical attention.[2]

[9]

Visualized Safety Workflows
The following diagrams illustrate key hazard relationships and the logical flow for safe handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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